Ethyl (4-ethylpiperazin-1-yl)acetate
Cat. No. B8663080
M. Wt: 200.28 g/mol
InChI Key: AZYRBDOTCHWMJV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09447091B2
Procedure details
To a solution of 1-ethylpiperazine (1 g, 8.771 mmol, 1.0 eq) in DMF were added K2CO3 (3 g, 21.927 mmol, 2.5 eq.) and ethyl 2-bromoacetate (2.19 g, 13.156 mmol, 1.5 eq.). The mixture was stirred at RT for 16 h. The mixture was quenched and extracted as in Intermediate Example 5(a). The solvent was distilled off to afford the product in 76.4% yield (1.3 g).
Yield
76.4%
Identifiers
|
REACTION_CXSMILES
|
[CH2:1]([N:3]1[CH2:8][CH2:7][NH:6][CH2:5][CH2:4]1)[CH3:2].C([O-])([O-])=O.[K+].[K+].Br[CH2:16][C:17]([O:19][CH2:20][CH3:21])=[O:18]>CN(C=O)C>[CH2:1]([N:3]1[CH2:8][CH2:7][N:6]([CH2:16][C:17]([O:19][CH2:20][CH3:21])=[O:18])[CH2:5][CH2:4]1)[CH3:2] |f:1.2.3|
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Inputs
Step One
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Name
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|
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Quantity
|
1 g
|
|
Type
|
reactant
|
|
Smiles
|
C(C)N1CCNCC1
|
|
Name
|
|
|
Quantity
|
3 g
|
|
Type
|
reactant
|
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Smiles
|
C(=O)([O-])[O-].[K+].[K+]
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|
Name
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|
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Quantity
|
2.19 g
|
|
Type
|
reactant
|
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Smiles
|
BrCC(=O)OCC
|
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
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|
Smiles
|
CN(C)C=O
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Conditions
Temperature
|
Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
|
|
Details
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The mixture was stirred at RT for 16 h
|
|
Rate
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UNSPECIFIED
|
|
RPM
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0
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Other
|
Conditions are dynamic
|
1
|
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Details
|
See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
|
|
Details
|
The mixture was quenched
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EXTRACTION
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Type
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EXTRACTION
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|
Details
|
extracted as in Intermediate Example 5(a)
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DISTILLATION
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Type
|
DISTILLATION
|
|
Details
|
The solvent was distilled off
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
to afford the product in 76.4% yield (1.3 g)
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Outcomes
Product
Details
Reaction Time |
16 h |
|
Name
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|
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Type
|
|
|
Smiles
|
C(C)N1CCN(CC1)CC(=O)OCC
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 76.4% |
Source
|
Source
|
Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
